Cas no 91458-01-4 (Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-)

Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl- structure
91458-01-4 structure
Product Name:Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-
CAS No:91458-01-4
MF:C16H24N2O2
MW:276.373964309692
CID:807338
PubChem ID:3021826
Update Time:2025-04-19

Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methyl-
    • 4-isocyanato-2-[(4-isocyanatocyclohexyl)methyl]-1-methylcyclohexane
    • EINECS 293-834-1
    • SCHEMBL10508134
    • NS00065774
    • DTXSID10919715
    • 4-Isocyanato-2-((4-isocyanatocyclohexyl)methyl)-1-methylcyclohexane
    • 91458-01-4
    • Inchi: 1S/C16H24N2O2/c1-12-2-5-16(18-11-20)9-14(12)8-13-3-6-15(7-4-13)17-10-19/h12-16H,2-9H2,1H3
    • InChI Key: XSPXKFCITIIGRV-UHFFFAOYSA-N
    • SMILES: O=C=NC1CCC(C)C(C1)CC1CCC(CC1)N=C=O

Computed Properties

  • Exact Mass: 276.184
  • Monoisotopic Mass: 276.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 371.8°Cat760mmHg
  • Flash Point: 153.4°C
  • Refractive Index: 1.581
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